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Compound of Interest

Compound Name: (S)-fluoxetine hydrochloride

Cat. No.: B029446

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (S)-fluoxetine hydrochloride. It
offers procedural, step-by-step guidance on safe operational workflows and disposal plans.

Hazard Identification and Classification

(S)-fluoxetine hydrochloride is a potent pharmaceutical compound that requires careful
handling to avoid exposure and environmental contamination. The substance is classified with
several hazards, which are summarized in the table below.

Hazard Class Category Hazard Statement

o H302: Harmful if swallowed.[1]
Acute toxicity (oral) 4

[21[3][4]

Acute toxicity (inhalation) 2 H330: Fatal if inhaled.[2]
Skin corrosion/irritation 2 H315: Causes skin irritation.[2]
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage.[2][3][4]
Hazardous to the aquatic 1 H400: Very toxic to aquatic life.
environment - Acute Hazard [2][3]
Hazardous to the aquatic 1 H410: Very toxic to aquatic life
environment - Chronic Hazard with long lasting effects.[1][2]
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Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment must be worn at all times
when handling (S)-fluoxetine hydrochloride.

PPE Type Specifications

Safety glasses with side-shields conforming to
EN166 or NIOSH approved standards.[1] A face

shield may be necessary for splash protection.

[5][6]

Eye Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) inspected prior to use.[7] Double

Hand Protection gloving is recommended for compounding,
administering, and disposing of hazardous
drugs.[8]

A disposable gown made of low-permeability

fabric with a solid front, long sleeves, and tight-
Body Protection fitting cuffs, or a clean lab coat.[7][8] For major

spills, full body protective clothing may be

required.[9]

For tasks involving dust or aerosol generation, a
fit-tested NIOSH-approved respirator (e.g., N95)
_ _ or a full face-piece chemical cartridge-type
Respiratory Protection _ , ] .
respirator is necessary.[7] In case of insufficient
ventilation, a self-contained breathing apparatus

(SCBA) may be required.[10]

Handling and Operational Workflow

Proper handling procedures are critical to ensure safety. The following workflow outlines the
key steps for handling (S)-fluoxetine hydrochloride in a laboratory setting.
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Caption: Workflow for safe handling of (S)-fluoxetine hydrochloride.
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Step-by-Step Handling Procedures

e Preparation:

[¢]

Work in a designated area with appropriate exhaust ventilation, such as a chemical fume
hood.[1][11]

[¢]

Ensure that an eyewash station and safety shower are readily accessible.[10]

o

Before handling, all personnel must review the Safety Data Sheet (SDS).

o

Don all required personal protective equipment (PPE).[8]

e Handling:

[¢]

Avoid direct contact with the skin, eyes, and clothing.[2][9]

[¢]

Minimize the formation of dust and aerosols.[1][4]

o

When weighing or transferring the solid material, do so within a chemical fume hood to
control dust.

o

Do not eat, drink, or smoke in the handling area.[8][9]

o Storage:
o Store in a tightly closed, suitable container in a cool, well-ventilated area.[11]
o Keep away from direct sunlight and sources of ignition.[11]
o Store in a locked-up location.[2]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is crucial.
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Scenario

Action

Minor Spill

For small spills, avoid generating dust.[9] Use
dry clean-up procedures such as vacuuming
with a HEPA-filtered vacuum or gently sweeping
after dampening with water.[9] Collect the
material in a sealed container for disposal.[1]

Clean the area with a suitable decontaminant.

Major Spill

For large spills, evacuate the area and alert
emergency responders.[9] Wear full protective
equipment, including respiratory protection.[9]
Contain the spill using sand, earth, or
vermiculite and prevent it from entering drains or

water courses.[9]

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[1] Remove contaminated

clothing and seek medical attention.[4][11]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, holding the
eyelids open.[4][11] Remove contact lenses if
present and easy to do.[11] Seek immediate

medical attention.[4]

Move the person to fresh air.[1][4] If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ) ]
respiration.[1][4] Seek immediate medical
attention.[2]

Do NOT induce vomiting.[4] Rinse the mouth
) with water.[1][4] Never give anything by mouth
Ingestion

to an unconscious person.[4][11] Seek

immediate medical attention.[2][4]

Disposal Plan
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Proper disposal of (S)-fluoxetine hydrochloride and its containers is essential to prevent
environmental contamination and potential harm.

o Waste Collection:

o Collect all waste material, including contaminated PPE and cleaning materials, in a
suitable, labeled, and tightly sealed container.[1]

e Disposal Method:

o Dispose of the waste in accordance with all applicable federal, state, and local
environmental regulations.

o The preferred method of disposal is through a licensed professional waste disposal
service or at an approved waste disposal plant.[4]

o Do not allow the product to enter drains, sewers, or watercourses.[1][9]

o Container Disposal:
o Empty containers may retain product residue and should be handled with care.
o Dispose of contaminated containers in the same manner as the product itself.[1]

For unused or expired medicine in a non-laboratory setting, the best option is a drug take-back
program.[12][13] If a take-back program is not available, check if the medicine is on the FDA's
flush list.[12] If not on the flush list, mix the medicine with an undesirable substance like coffee
grounds or cat litter, place it in a sealed bag, and dispose of it in the household trash.[13][14]
[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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